molecular formula C12H15N3O3 B8278743 1-[5-(2-Methyl-[1,3]dioxolan-2-yl)-furan-2-ylmethyl]-1H-pyrazol-4-ylamine

1-[5-(2-Methyl-[1,3]dioxolan-2-yl)-furan-2-ylmethyl]-1H-pyrazol-4-ylamine

Cat. No.: B8278743
M. Wt: 249.27 g/mol
InChI Key: ATWZZMIFFVSAEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[5-(2-Methyl-[1,3]dioxolan-2-yl)-furan-2-ylmethyl]-1H-pyrazol-4-ylamine is a useful research compound. Its molecular formula is C12H15N3O3 and its molecular weight is 249.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H15N3O3

Molecular Weight

249.27 g/mol

IUPAC Name

1-[[5-(2-methyl-1,3-dioxolan-2-yl)furan-2-yl]methyl]pyrazol-4-amine

InChI

InChI=1S/C12H15N3O3/c1-12(16-4-5-17-12)11-3-2-10(18-11)8-15-7-9(13)6-14-15/h2-3,6-7H,4-5,8,13H2,1H3

InChI Key

ATWZZMIFFVSAEP-UHFFFAOYSA-N

Canonical SMILES

CC1(OCCO1)C2=CC=C(O2)CN3C=C(C=N3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and under inert atmosphere (N2), a mixture of 1-[5-(2-methyl-[1,3]dioxolan-2-yl)-furan-2-ylmethyl]-4-nitro-1H-pyrazole (427 mg, 1.53 mmol), iron powder (258 mg, 4.59 mmol) and NH4Cl (413 mg, 7.65 mmol) in a mixture of EtOH (8.0 mL) and water (4.0 mL) was stirred at 75° C. for 2.5 h. The reaction mixture was filtered while hot and concentrated under reduced pressure. CH2Cl2 (30 mL) was added followed by 1M NaOH (30 mL). The aq. layer was extracted with CH2Cl2 (2×20 mL). The combined org. extracts were dried over MgSO4, filtered, and the solvents were removed under reduced pressure to give the title compound as a deep red oil. LC-MS-conditions 02: tR=0.58 min; [M+H]+=250.4.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-[5-(2-methyl-[1,3]dioxolan-2-yl)-furan-2-ylmethyl]-4-nitro-1H-pyrazole
Quantity
427 mg
Type
reactant
Reaction Step Two
Name
Quantity
413 mg
Type
reactant
Reaction Step Two
Name
Quantity
258 mg
Type
catalyst
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Three
Name
Quantity
4 mL
Type
solvent
Reaction Step Three

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